2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide

• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: N-[4-(oxolan-2-ylmethylsulfamoyl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C19H22N2O5S/c22-19(14-26-16-5-2-1-3-6-16)21-15-8-10-18(11-9-15)27(23,24)20-13-17-7-4-12-25-17/h1-3,5-6,8-11,17,20H,4,7,12-14H2,(H,21,22)
• InChI Key: LGSDJJDFYSNNQJ-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3

Description

2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide, also known as PHA-767491, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have potent activity against a variety of cancer cells, making it a promising candidate for cancer treatment.

Mechanism of Action

2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide is a potent inhibitor of the checkpoint kinase 1 (Chk1) enzyme. Chk1 is a critical regulator of the cell cycle, and its inhibition can lead to cell death in cancer cells. 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide has been shown to induce DNA damage and prevent the repair of damaged DNA, leading to cell death in cancer cells.
Biochemical and physiological effects:
2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide has been shown to have several biochemical and physiological effects. It has been shown to induce DNA damage and prevent the repair of damaged DNA, leading to cell death in cancer cells. In addition, 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide has been shown to inhibit the growth of cancer cells in animal models, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide in lab experiments is its potent activity against a variety of cancer cells. This makes it a useful tool for studying the mechanisms of cancer cell growth and death. However, one limitation of using 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide in lab experiments is its potential toxicity to normal cells. Careful consideration should be given to the dosage and duration of treatment when using this compound in lab experiments.

Future Directions

There are several future directions for research on 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide. One area of research is the development of more potent and selective inhibitors of Chk1. Another area of research is the identification of biomarkers that can be used to predict the response of cancer cells to 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide. Finally, the development of combination therapies that include 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide and other cancer drugs is an area of research that holds promise for improving cancer treatment outcomes.
Conclusion:
In conclusion, 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide is a promising candidate for cancer treatment. Its potent activity against a variety of cancer cells, combined with its ability to induce DNA damage and prevent the repair of damaged DNA, make it a useful tool for studying the mechanisms of cancer cell growth and death. While there are limitations to using this compound in lab experiments, careful consideration of dosage and duration of treatment can help to mitigate these limitations. Further research on 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide holds promise for improving cancer treatment outcomes.

Synthesis Methods

The synthesis of 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide involves several steps. The first step is the preparation of 4-nitrophenylacetic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-phenoxyaniline to form the intermediate product. This intermediate is then reacted with tetrahydro-2-furanylmethylamine and sodium hydride to form the final product, 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide.

Scientific Research Applications

2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have potent activity against a variety of cancer cells, including breast, lung, and colon cancer cells. In addition, 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide has been shown to inhibit the growth of cancer cells in animal models, making it a promising candidate for cancer treatment.